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Compound of Interest

Compound Name:
3-Chloro-4-phenoxyaniline

hydrochloride

Cat. No.: B1451447 Get Quote

Core Molecular Profile
A thorough understanding of a compound's fundamental properties is the bedrock of its

effective application in research and development. This section delineates the essential

identifiers and physicochemical characteristics of 3-Chloro-4-phenoxyaniline hydrochloride.

Nomenclature and Chemical Identifiers
Precise identification is critical for regulatory compliance, procurement, and accurate literature

searching. The key identifiers for this compound are summarized below.

Identifier Value

IUPAC Name 3-chloro-4-phenoxyaniline;hydrochloride

CAS Number 35734-64-6[1][2][3]

Molecular Formula C₁₂H₁₁Cl₂NO[2]

Molecular Weight 256.13 g/mol [2]

InChI Key SLYYYJKEHVBMBK-UHFFFAOYSA-N

Canonical SMILES C1=CC=C(C=C1)OC2=C(C=C(C=C2)N)Cl.Cl

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1451447?utm_src=pdf-interest
https://www.benchchem.com/product/b1451447?utm_src=pdf-body
https://www.biocat.com/products/3-chloro-4-phenoxyaniline-hydrochloride-tpl0632-5mg-tm
https://www.scbt.com/p/3-chloro-4-phenoxyaniline-hydrochloride-35734-64-6
https://www.bldpharm.com/products/35734-64-6.html
https://www.scbt.com/p/3-chloro-4-phenoxyaniline-hydrochloride-35734-64-6
https://www.scbt.com/p/3-chloro-4-phenoxyaniline-hydrochloride-35734-64-6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1451447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Structure
The compound consists of a 4-phenoxyaniline core structure with a chlorine atom at the 3-

position of the aniline ring. The hydrochloride salt is formed by the protonation of the primary

amine group, which enhances solubility in polar solvents and improves crystalline stability.
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Starting Material:
3-Chloro-4-phenoxynitrobenzene

Catalytic Hydrogenation
(H₂, Pd/C, Ethanol)

Filtration through Celite
(Removes Pd/C Catalyst)

Solvent Evaporation

Crude Free Base:
3-Chloro-4-phenoxyaniline

Salt Formation
(Dissolve in IPA, add HCl)

Precipitation & Isolation
(Filtration)

Purified Product:
3-Chloro-4-phenoxyaniline HCl
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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